Cas no 568557-47-1 (1-(2,6-Dichlorophenyl)methyl-3-methyl-4,5-dihydro-1H-pyrazol-5-one)

• Product Name: 1-(2,6-Dichlorophenyl)methyl-3-methyl-4,5-dihydro-1H-pyrazol-5-one
• CAS No: 568557-47-1
• MF: C₁₁H₁₀Cl₂N₂O
• MW: 257.11590051651
• CID: 3105784
• PubChem ID: 3597398
• Update Time: 2025-06-13

1-(2,6-Dichlorophenyl)methyl-3-methyl-4,5-dihydro-1H-pyrazol-5-one Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-Dichloro-benzyl)-5-methyl-2,4-dihydro-pyrazol-3-one
• 568557-47-1
• SR-01000043240-1
• G35418
• SR-01000043240
• CS-0219946
• AKOS001058058
• 1-[(2,6-dichlorophenyl)methyl]-3-methyl-4,5-dihydro-1H-pyrazol-5-one
• 2-[(2,6-dichlorophenyl)methyl]-5-methyl-4H-pyrazol-3-one
• EN300-05394
• Z56914837
• 1-(2,6-Dichlorophenyl)methyl-3-methyl-4,5-dihydro-1H-pyrazol-5-one

• Inchi： 1S/C11H10Cl2N2O/c1-7-5-11(16)15(14-7)6-8-9(12)3-2-4-10(8)13/h2-4H,5-6H2,1H3
• InChI Key： MWTLFGBCJNUKKU-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CN1C(CC(C)=N1)=O)Cl

Computed Properties

• Exact Mass: 256.0170183Da
• Monoisotopic Mass: 256.0170183Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 32.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(2,6-Dichlorophenyl)methyl-3-methyl-4,5-dihydro-1H-pyrazol-5-one

Comprehensive Overview of 1-(2,6-Dichlorophenyl)methyl-3-methyl-4,5-dihydro-1H-pyrazol-5-one (CAS No. 568557-47-1)

1-(2,6-Dichlorophenyl)methyl-3-methyl-4,5-dihydro-1H-pyrazol-5-one (CAS No. 568557-47-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic compound features a pyrazolone core, which is known for its versatile biological activities. The presence of a 2,6-dichlorophenyl group enhances its potential applications in drug discovery and material science. Researchers are particularly interested in its structure-activity relationship (SAR), as modifications to its scaffold could yield novel therapeutic agents.

In recent years, the demand for high-purity intermediates like 1-(2,6-Dichlorophenyl)methyl-3-methyl-4,5-dihydro-1H-pyrazol-5-one has surged, driven by advancements in precision medicine and green chemistry. The compound's unique molecular architecture makes it a candidate for enzyme inhibition studies, particularly in targeting inflammatory pathways. Its CAS No. 568557-47-1 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and biocatalysis.

One of the most discussed topics in organic synthesis is the scalability of such compounds. 1-(2,6-Dichlorophenyl)methyl-3-methyl-4,5-dihydro-1H-pyrazol-5-one can be synthesized via multistep reactions, with optimization focusing on yield improvement and waste reduction. Environmental concerns have led to increased interest in solvent-free synthesis and catalytic methods, aligning with the principles of sustainable chemistry.

The compound's physicochemical properties, such as solubility and stability, are critical for formulation development. Recent studies highlight its potential as a building block for biodegradable polymers or drug delivery systems. Its lipophilicity, influenced by the dichlorophenyl moiety, is a key factor in bioavailability studies. These attributes make it a subject of interest in computational chemistry and molecular docking simulations.

From an industrial perspective, 1-(2,6-Dichlorophenyl)methyl-3-methyl-4,5-dihydro-1H-pyrazol-5-one is often discussed in the context of patent literature and intellectual property. Companies are investing in process innovation to reduce production costs while maintaining regulatory compliance. The compound's safety profile and toxicological data are also frequently queried, underscoring the importance of risk assessment in chemical manufacturing.

In conclusion, 1-(2,6-Dichlorophenyl)methyl-3-methyl-4,5-dihydro-1H-pyrazol-5-one (CAS No. 568557-47-1) represents a multifaceted compound with broad applications. Its integration into cutting-edge research and industrial processes highlights its enduring value in scientific and commercial domains.